Cas no 1101639-93-3 (1-[4-(diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-[4-(diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1101639-93-3
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 5471032
• PubChem ID: 18587984
• Update Time: 2025-11-02

1-[4-(diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[4-(diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide
• 1-[4-(diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydroindole-2-carboxamide
• AKOS024472469
• F2862-0263
• VU0492326-1
• 1101639-93-3
• 1-(4-(N,N-diethylsulfamoyl)benzoyl)-N-methylindoline-2-carboxamide

• Inchi： 1S/C21H25N3O4S/c1-4-23(5-2)29(27,28)17-12-10-15(11-13-17)21(26)24-18-9-7-6-8-16(18)14-19(24)20(25)22-3/h6-13,19H,4-5,14H2,1-3H3,(H,22,25)
• InChI Key： UGEZKYUEZSUOSC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1C2C=CC=CC=2CC1C(NC)=O)=O)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 415.15657746g/mol
• Monoisotopic Mass: 415.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-[4-(diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide

Comprehensive Overview of 1-[4-(Diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1101639-93-3)

1-[4-(Diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1101639-93-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a diethylsulfamoyl group, a benzoyl moiety, and an N-methyl-2,3-dihydro-1H-indole-2-carboxamide backbone. Its structural complexity makes it a subject of interest for drug discovery and development, particularly in targeting specific enzymes or receptors.

The compound's CAS number 1101639-93-3 is a critical identifier for researchers and suppliers, ensuring precise tracking and regulatory compliance. As a sulfonamide derivative, it shares structural similarities with compounds known for their bioactivity, such as antimicrobial or anti-inflammatory properties. However, 1-[4-(diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide is primarily investigated for its potential in central nervous system (CNS) drug development, given its indole core, which is prevalent in many neuroactive molecules.

Recent trends in pharmaceutical research highlight a growing interest in sulfonamide-based compounds due to their versatility and efficacy. Searches for "sulfonamide derivatives in drug discovery" and "indole carboxamide applications" have surged, reflecting the scientific community's focus on these chemical classes. This compound's diethylsulfamoyl group may contribute to enhanced solubility and bioavailability, key factors in optimizing drug candidates.

In addition to its pharmaceutical potential, 1-[4-(diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide is also studied for its chemical properties, such as stability under various pH conditions and reactivity with other functional groups. Researchers often inquire about "synthesis routes for complex sulfonamides" or "spectroscopic characterization of indole derivatives," underscoring the need for detailed technical data on this compound.

The market for specialized pharmaceutical intermediates like CAS 1101639-93-3 is expanding, driven by demand for novel therapeutics. Suppliers and manufacturers emphasize high-purity grades to meet research standards, with quality control protocols ensuring consistency. Keywords such as "high-purity sulfonamide suppliers" and "custom synthesis of indole carboxamides" are frequently searched, aligning with industry needs.

From a regulatory perspective, 1-[4-(diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide is not classified as hazardous, making it accessible for laboratory use. However, proper handling and storage are recommended to maintain its integrity. Environmental and safety data sheets (SDS) provide essential guidance for researchers working with this compound.

Future research directions for CAS 1101639-93-3 may explore its mechanism of action in biological systems, potential synergistic effects with other compounds, and scalable synthesis methods. The integration of computational chemistry and AI-driven drug design could further unlock its applications, addressing queries like "in silico modeling of sulfonamide interactions."

In summary, 1-[4-(diethylsulfamoyl)benzoyl]-N-methyl-2,3-dihydro-1H-indole-2-carboxamide represents a promising candidate for advanced research, bridging gaps in medicinal chemistry and material science. Its multifaceted properties and alignment with current scientific trends ensure its relevance in evolving pharmaceutical landscapes.